Cas no 2098076-95-8 (3-Azido-1-(2-chloro-4-fluorobenzyl)azetidine)

3-Azido-1-(2-chloro-4-fluorobenzyl)azetidine is a functionalized azetidine derivative featuring an azido group and a 2-chloro-4-fluorobenzyl substituent. This compound is of interest in medicinal chemistry and drug discovery due to its potential as a versatile intermediate for click chemistry applications, particularly in the synthesis of triazole-containing scaffolds via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC). The presence of the chloro-fluorobenzyl moiety enhances its utility in structure-activity relationship (SAR) studies, enabling modifications to optimize pharmacological properties. Its rigid azetidine core contributes to conformational restraint, which can improve binding affinity and metabolic stability in target molecules. The compound is suitable for use in the development of bioactive probes and small-molecule therapeutics.
3-Azido-1-(2-chloro-4-fluorobenzyl)azetidine structure
2098076-95-8 structure
Product Name:3-Azido-1-(2-chloro-4-fluorobenzyl)azetidine
CAS No:2098076-95-8
MF:C10H10ClFN4
MW:240.664603710175
CID:4775410
Update Time:2025-10-16

3-Azido-1-(2-chloro-4-fluorobenzyl)azetidine Chemical and Physical Properties

Names and Identifiers

    • 3-azido-1-(2-chloro-4-fluorobenzyl)azetidine
    • 3-azido-1-[(2-chloro-4-fluorophenyl)methyl]azetidine
    • 3-Azido-1-(2-chloro-4-fluorobenzyl)azetidine
    • Inchi: 1S/C10H10ClFN4/c11-10-3-8(12)2-1-7(10)4-16-5-9(6-16)14-15-13/h1-3,9H,4-6H2
    • InChI Key: KEPQZMJXPAGANH-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1CN1CC(C1)N=[N+]=[N-])F

Computed Properties

  • Exact Mass: 240.0578022 g/mol
  • Monoisotopic Mass: 240.0578022 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.6
  • Molecular Weight: 240.66

3-Azido-1-(2-chloro-4-fluorobenzyl)azetidine Pricemore >>

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Additional information on 3-Azido-1-(2-chloro-4-fluorobenzyl)azetidine

Comprehensive Overview of 3-Azido-1-(2-chloro-4-fluorobenzyl)azetidine (CAS No. 2098076-95-8)

3-Azido-1-(2-chloro-4-fluorobenzyl)azetidine (CAS No. 2098076-95-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the azetidine family, a four-membered nitrogen-containing heterocycle, which is increasingly explored for its potential in drug discovery and material science. The presence of both azido and benzyl functional groups makes it a versatile intermediate for click chemistry applications, a topic highly searched in modern synthetic chemistry forums.

In recent years, the demand for azetidine derivatives has surged, driven by their role in developing novel therapeutics, particularly in oncology and neurology. Researchers frequently search for terms like "azetidine in drug design" or "click chemistry applications," reflecting the growing interest in this niche. The compound’s 2-chloro-4-fluorobenzyl moiety further enhances its utility, as fluorinated compounds are often associated with improved metabolic stability and bioavailability—a hot topic in medicinal chemistry discussions.

The synthesis of 3-Azido-1-(2-chloro-4-fluorobenzyl)azetidine typically involves multi-step organic reactions, including nucleophilic substitution and azidation. Its CAS No. 2098076-95-8 serves as a critical identifier for researchers sourcing high-purity reagents. Laboratories often prioritize compounds with well-documented CAS numbers to ensure reproducibility, a concern frequently raised in academic and industrial settings. This aligns with search trends emphasizing "CAS number verification" and "chemical purity standards."

From a safety perspective, while the compound is not classified as hazardous under standard regulations, proper handling protocols are essential due to its azido group, which can be reactive under specific conditions. This aligns with frequently searched queries like "safe handling of azides" and "stability of nitrogen-rich compounds." Such precautions are critical for researchers aiming to integrate this compound into scalable processes, another trending topic in green chemistry circles.

In summary, 3-Azido-1-(2-chloro-4-fluorobenzyl)azetidine (CAS No. 2098076-95-8) represents a valuable building block in modern synthetic chemistry, bridging gaps between academic research and industrial applications. Its relevance to click chemistry, fluorinated drug candidates, and heterocyclic synthesis ensures its continued prominence in scientific literature and online search trends, making it a compound of enduring interest.

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